Cas no 1396871-83-2 (1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea)

1-(4-Butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea is a synthetic urea derivative characterized by its unique structural features, including a butoxyphenyl group and a cyclopropyl-hydroxypropyl moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its versatile reactivity and functional group compatibility. The presence of both hydrophobic (butoxyphenyl, cyclopropyl) and hydrophilic (hydroxypropyl) components enhances its solubility profile, making it suitable for diverse formulation applications. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The compound’s stability under standard conditions ensures reliable handling in synthetic workflows. Further investigation may explore its utility in drug discovery or as a scaffold for bioactive molecule development.
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea structure
1396871-83-2 structure
Product Name:1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
CAS No:1396871-83-2
MF:C17H26N2O3
MW:306.399944782257
CID:6454223
PubChem ID:71787563
Update Time:2025-05-19

1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
    • 1396871-83-2
    • VU0535177-1
    • AKOS024536471
    • F6190-0492
    • Inchi: 1S/C17H26N2O3/c1-2-3-12-22-15-8-6-14(7-9-15)19-17(21)18-11-10-16(20)13-4-5-13/h6-9,13,16,20H,2-5,10-12H2,1H3,(H2,18,19,21)
    • InChI Key: UKQKVHBBVBAGAR-UHFFFAOYSA-N
    • SMILES: OC(CCNC(NC1C=CC(=CC=1)OCCCC)=O)C1CC1

Computed Properties

  • Exact Mass: 306.19434270g/mol
  • Monoisotopic Mass: 306.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.6Ų

1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6190-0492-2μmol
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
2μmol
$57.0 2023-09-09
Life Chemicals
F6190-0492-5μmol
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
5μmol
$63.0 2023-09-09
Life Chemicals
F6190-0492-10μmol
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
10μmol
$69.0 2023-09-09
Life Chemicals
F6190-0492-20μmol
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
20μmol
$79.0 2023-09-09
Life Chemicals
F6190-0492-1mg
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
1mg
$54.0 2023-09-09
Life Chemicals
F6190-0492-2mg
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
2mg
$59.0 2023-09-09
Life Chemicals
F6190-0492-3mg
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
3mg
$63.0 2023-09-09
Life Chemicals
F6190-0492-4mg
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
4mg
$66.0 2023-09-09
Life Chemicals
F6190-0492-5mg
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
5mg
$69.0 2023-09-09
Life Chemicals
F6190-0492-10mg
1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea
1396871-83-2
10mg
$79.0 2023-09-09

Additional information on 1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea

Research Brief on 1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea (CAS: 1396871-83-2)

1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea (CAS: 1396871-83-2) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the modulation of specific biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound's unique structure, featuring a butoxyphenyl group and a cyclopropyl-hydroxypropyl urea moiety, suggests its potential as a modulator of protein-protein interactions or enzyme activity. Recent synthetic efforts have optimized the yield and purity of 1396871-83-2, enabling more robust pharmacological evaluations. Key advancements include the development of a scalable synthetic route that minimizes byproducts and enhances reproducibility, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

In vitro studies have demonstrated that 1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea exhibits promising activity against specific molecular targets, such as kinases or GPCRs, though the exact target profile remains under investigation. Preliminary data suggest that the compound may influence cellular signaling pathways associated with inflammation and proliferation, making it a candidate for further development in oncology or autoimmune diseases. However, detailed mechanistic studies are required to elucidate its precise mode of action.

Pharmacokinetic evaluations of 1396871-83-2 have revealed favorable properties, including moderate bioavailability and stability in physiological conditions. A recent preclinical study highlighted its ability to cross the blood-brain barrier, opening potential applications in neurodegenerative disorders. Despite these encouraging results, challenges such as metabolic stability and off-target effects need to be addressed in future research.

In conclusion, 1-(4-butoxyphenyl)-3-(3-cyclopropyl-3-hydroxypropyl)urea represents a promising scaffold for drug discovery, with ongoing studies aimed at optimizing its pharmacological profile. Further research is needed to validate its therapeutic potential and advance it toward clinical development. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock its full biomedical potential.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited